N-{4-[(2,3-dichlorobenzoyl)amino]phenyl}-2-thiophenecarboxamide

• Molecular Formula: C18H12Cl2N2O2S
• Molecular Weight: 391.3 g/mol
• IUPAC Name: N-[4-[(2,3-dichlorobenzoyl)amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C18H12Cl2N2O2S/c19-14-4-1-3-13(16(14)20)17(23)21-11-6-8-12(9-7-11)22-18(24)15-5-2-10-25-15/h1-10H,(H,21,23)(H,22,24)
• InChI Key: UZPPITIWAWHNFW-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CS3

Description

N-{4-[(2,3-dichlorobenzoyl)amino]phenyl}-2-thiophenecarboxamide, also known as DBCO-TCO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development, bioconjugation, and imaging.

Mechanism of Action

The mechanism of action of N-{4-[(2,3-dichlorobenzoyl)amino]phenyl}-2-thiophenecarboxamide involves the reaction between the DBCO moiety of this compound and the tetrazine moiety of a tetrazine-containing molecule. This reaction is highly selective and occurs rapidly in the presence of a catalyst such as copper. The resulting product is a stable triazole linkage that is resistant to degradation.
Biochemical and Physiological Effects:
DBC0-TCO has been shown to have minimal biochemical and physiological effects in vitro and in vivo. This is due to its high selectivity and specificity towards tetrazine-containing molecules and its rapid reaction kinetics. However, further studies are needed to fully understand the long-term effects of this compound on biological systems.

Advantages and Limitations for Lab Experiments

The advantages of using N-{4-[(2,3-dichlorobenzoyl)amino]phenyl}-2-thiophenecarboxamide in lab experiments include its high selectivity and specificity towards tetrazine-containing molecules, its rapid reaction kinetics, and its ability to label a wide range of biomolecules. However, the limitations of using this compound include its cost, the requirement for a catalyst such as copper, and the potential for non-specific labeling if the tetrazine-containing molecule is present in high concentrations.

Future Directions

The future directions for N-{4-[(2,3-dichlorobenzoyl)amino]phenyl}-2-thiophenecarboxamide include the development of new tetrazine-containing molecules with improved properties such as solubility, stability, and reactivity. Additionally, the use of this compound in drug delivery and imaging applications is an area of active research. Finally, the development of new bioorthogonal click reactions that are compatible with this compound is also an area of interest.

Synthesis Methods

The synthesis of N-{4-[(2,3-dichlorobenzoyl)amino]phenyl}-2-thiophenecarboxamide involves the reaction between 2,3-dichlorobenzoyl chloride and 4-aminophenyl-2-thiophenecarboxamide in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

DBC0-TCO is widely used in scientific research due to its ability to selectively and efficiently label biomolecules such as proteins, nucleic acids, and carbohydrates. This labeling is achieved by the reaction between the DBCO moiety of N-{4-[(2,3-dichlorobenzoyl)amino]phenyl}-2-thiophenecarboxamide and the tetrazine moiety of a tetrazine-containing molecule. This reaction is known as the bioorthogonal click reaction and has been used in a variety of applications such as drug delivery, imaging, and diagnostics.